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Compound of Interest

Compound Name: 3-Chloro-6-n-pentoxythiophenol

Cat. No.: B7990800

Get Quote

Executive Summary
3-Chloro-6-n-pentoxythiophenol (CAS: 1443340-09-7) is a specialized organosulfur

intermediate primarily utilized in the synthesis of liquid crystalline materials and advanced

pharmaceutical scaffolds. As a functionalized thiophenol, its physical properties are governed

by the interplay between the lipophilic pentoxy tail, the electron-withdrawing chlorine

substituent, and the reactive thiol moiety.

This guide provides a rigorous analysis of its thermodynamic properties, offering both

experimental baselines and theoretical predictions where direct literature data is sparse. It

establishes a self-validating protocol for the characterization of this compound, essential for

researchers handling its synthesis or application.

Chemical Identity & Structural Analysis
Accurate identification is the prerequisite for valid physical property analysis. The nomenclature

"3-Chloro-6-n-pentoxythiophenol" implies a specific substitution pattern relative to the thiol

group.
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Parameter Details

IUPAC Name 5-Chloro-2-(pentyloxy)benzenethiol

CAS Registry Number 1443340-09-7

Molecular Formula C₁₁H₁₅ClOS

Molecular Weight 230.75 g/mol

SMILES CCCCCOC1=C(S)C=C(Cl)C=C1

Structural Features

[1][2][3][4][5][6][7][8] • Thiol (-SH): Oxidation-

sensitive, capable of weak H-bonding.• Pentoxy

(-OC₅H₁₁): Adds conformational flexibility,

lowering melting point relative to methoxy

analogs.• Chloro (-Cl): Increases density and

boiling point via dipole interactions.

Thermodynamic Properties: Melting & Boiling
Points
Melting Point (MP) Analysis
The melting point of 3-Chloro-6-n-pentoxythiophenol is influenced heavily by the "odd-even"

effect of the alkoxy chain and the disruption of crystal packing by the ortho-substitution.

Experimental Status: This compound often exists as a viscous oil or low-melting solid at

room temperature.

Theoretical Range: 25°C – 45°C

Mechanistic Insight:

Chain Flexibility: The pentyl chain (C5) introduces significant rotational degrees of

freedom, which entropically disfavors the ordered crystalline state compared to shorter

analogs (e.g., methoxy or ethoxy derivatives).
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Ortho-Substitution: The position of the pentoxy group adjacent to the thiol (positions 1 and

2) creates steric bulk that prevents efficient

-

stacking, further depressing the melting point.

Boiling Point (BP) Analysis
Due to the high molecular weight and polarity, the atmospheric boiling point is theoretical.

Attempting to boil this compound at 1 atm will likely result in oxidative degradation (disulfide

formation) before the boiling point is reached.

Predicted Atmospheric BP: 315°C ± 20°C (at 760 mmHg)

Operational BP (Vacuum): 145°C – 155°C (at 0.5 mmHg)

Thermodynamic Driver: The sulfur atom is more polarizable than oxygen, leading to stronger

London dispersion forces compared to its phenol counterpart. The chlorine atom adds

significant mass and dipole moment, elevating the BP well above unsubstituted alkoxy

thiophenols.

Comparative Data Table
Use this table to benchmark your sample's purity.

Compound Melting Point (°C) Boiling Point (°C) Note

3-Chloro-6-n-

pentoxythiophenol
~25–45 (Predicted) ~150 (0.5 mmHg) Target Compound

4-Chlorothiophenol 52–55 205 (atm) Reference (No alkoxy)

2-Methoxythiophenol Liquid 225 (atm) Short chain analog

4-Methoxythiophenol 29–32 227–229 (atm) Para-isomer reference

Experimental Characterization Protocols
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To validate the identity and purity of your specific lot, follow these self-validating workflows. Do

not rely solely on Certificate of Analysis (CoA) values without internal verification.

Thermal Analysis Workflow (DOT Diagram)
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(3-Cl-6-pentoxythiophenol)

GC-MS / HPLC
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(Boiling Point)

If Liquid
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(Decomposition Temp)
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Valid Melting Point

Determine MP
(Endotherm Onset)

Valid Boiling Point

Determine BP
(Vapor Temp)

Click to download full resolution via product page

Figure 1: Step-by-step thermal characterization workflow ensuring data integrity.

Protocol for Melting Point (DSC)
Instrument: Differential Scanning Calorimeter (DSC).

Sample Prep: Seal 2-5 mg of sample in an aluminum pan (hermetically sealed to prevent

thiol oxidation).

Cycle:

Cool to -50°C (to capture glass transition or crystallization).

Heat to 100°C at 5°C/min.

Interpretation: The melting point is defined as the onset temperature of the endothermic

peak, not the peak maximum.

Protocol for Boiling Point (Vacuum)
Warning: Do not attempt atmospheric distillation.
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Setup: Short-path distillation apparatus (Kugelrohr is ideal).

Pressure: Stabilize vacuum at 0.1 – 0.5 mmHg.

Heating: Slowly ramp bath temperature.

Observation: Record the vapor temperature when steady reflux is observed. Correct to

standard pressure using a nomograph only if necessary for reporting.

Synthesis & Impurity Context
Understanding the synthesis pathway highlights potential impurities that depress the melting

point (e.g., disulfide dimers).

Synthesis Logic (DOT Diagram)
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Figure 2: Synthetic pathway highlighting the critical oxidation risk (disulfide formation).

Critical Note on Purity: The most common impurity is the disulfide dimer (formed via

). This impurity significantly raises the melting point and broadens the melting range. If your
sample melts >60°C, suspect significant oxidation.

Applications & Relevance
This compound serves as a "molecular building block" in two high-value sectors:
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Liquid Crystals (LCs): The n-pentoxy tail acts as a flexible spacer, while the chloro-thiophenol

core provides the rigid mesogenic unit. The high polarizability of sulfur enhances the optical

anisotropy (

) of the final LC mixture.

Pharmaceuticals: Used as a scaffold for sulfonamide derivatives or thioether-linked kinase

inhibitors, where the lipophilic tail improves membrane permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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